Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C7H10ClNO2 B8334883 2-(Chloromethyl)-4-(ethoxymethyl)oxazole

2-(Chloromethyl)-4-(ethoxymethyl)oxazole

Cat. No. B8334883
M. Wt: 175.61 g/mol
InChI Key: OIRUNRFFKLUPIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08846733B2

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of (2-(chloromethyl)oxazol-4-yl)methanol (500 mg, 3.39 mmol) in CH2Cl2 (2.0 mL) was treated with EtI (0.28 mL, 3.39 mmol) followed by Ag2O (1.18 g, 5.08 mmol) and the resulting mixture (protected from light) was stirred overnight at 40° C. The reaction mixture was filtered and the solvent was removed under reduced pressure. Purification of the residue by FC (7:3 hept-EA) gave the title compound as a yellow oil: TLC: rf (7:3 hept-EA)=0.29. LC-MS-conditions 07: tR=0.62 min, [M+H]+=176.26.
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
(2-(chloromethyl)oxazol-4-yl)methanol
Quantity
500 mg
Type
reactant
Reaction Step Two
Name
EtI
Quantity
0.28 mL
Type
reactant
Reaction Step Two
Name
CH2Cl2
Quantity
2 mL
Type
solvent
Reaction Step Two
[Compound]
Name
Ag2O
Quantity
1.18 g
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
N#N.[Cl:3][CH2:4][C:5]1[O:6][CH:7]=[C:8]([CH2:10][OH:11])[N:9]=1.[CH2:12](I)[CH3:13]>C(Cl)Cl>[Cl:3][CH2:4][C:5]1[O:6][CH:7]=[C:8]([CH2:10][O:11][CH2:12][CH3:13])[N:9]=1

Inputs

Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Step Two
Name
(2-(chloromethyl)oxazol-4-yl)methanol
Quantity
500 mg
Type
reactant
Smiles
ClCC=1OC=C(N1)CO
Name
EtI
Quantity
0.28 mL
Type
reactant
Smiles
C(C)I
Name
CH2Cl2
Quantity
2 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
[Compound]
Name
Ag2O
Quantity
1.18 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Stirring
Type
CUSTOM
Details
the resulting mixture (protected from light) was stirred overnight at 40° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification of the residue by FC (7:3 hept-EA)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
ClCC=1OC=C(N1)COCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.